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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785 Get Quote

An In-depth Technical Guide to 2,7-
Dimethylphenazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
2,7-Dimethylphenazine is a heterocyclic aromatic compound belonging to the phenazine

family. Phenazine derivatives are of significant interest to the scientific community, particularly

in the field of drug development, due to their diverse biological activities. This technical guide

provides a comprehensive overview of the chemical structure, properties, and available data for

2,7-Dimethylphenazine. It is intended to serve as a foundational resource for researchers

engaged in the study and application of this and related compounds. Due to the limited

availability of specific experimental data for 2,7-Dimethylphenazine in publicly accessible

literature, this guide also highlights areas where further research is required.

Chemical Structure and Identification
2,7-Dimethylphenazine is a tricyclic system consisting of a pyrazine ring fused to two benzene

rings, with methyl groups substituted at the 2 and 7 positions.

Chemical Structure:

IUPAC Name: 2,7-dimethylphenazine[1]
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CAS Number: 3236-92-8[1]

Molecular Formula: C₁₄H₁₂N₂[1]

Canonical SMILES: CC1=CC2=C(C=C1)N=C3C=C(C=CC3=N2)C[1]

InChI Key: YLJWIUXNOHWCTK-UHFFFAOYSA-N[1]

Physicochemical Properties
Detailed experimental data for the physicochemical properties of 2,7-Dimethylphenazine are

not readily available in the reviewed literature. The following table summarizes computed data

obtained from publicly available databases. It is crucial to note that these are predicted values

and should be confirmed by experimental analysis.

Property Value Source

Molecular Weight 208.26 g/mol PubChem[1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

XLogP3 3.4 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Note: The lack of experimental data on fundamental properties such as melting point, boiling

point, and solubility in various solvents presents a significant knowledge gap. Researchers

working with this compound will need to perform these characterizations.

Synthesis
A definitive, detailed experimental protocol for the synthesis of 2,7-Dimethylphenazine is not

explicitly described in the surveyed literature. However, a general and plausible synthetic route
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can be inferred from the well-established methods for phenazine synthesis. The most common

approach involves the condensation of a substituted o-phenylenediamine with a substituted

catechol or o-benzoquinone.

A logical synthetic pathway for 2,7-Dimethylphenazine would be the reaction of 4-methyl-1,2-

phenylenediamine with itself under oxidative conditions, or with a corresponding oxidized

derivative.

Logical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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